Cas no 1805092-69-6 (6-(Bromomethyl)-3-(difluoromethyl)-2-iodo-4-methylpyridine)

• Product Name: 6-(Bromomethyl)-3-(difluoromethyl)-2-iodo-4-methylpyridine
• CAS No: 1805092-69-6
• MF: C₈H₇BrF₂IN
• MW: 361.953160524368
• CID: 4891418
• Update Time: 2025-05-21

6-(Bromomethyl)-3-(difluoromethyl)-2-iodo-4-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 6-(Bromomethyl)-3-(difluoromethyl)-2-iodo-4-methylpyridine

• Inchi： 1S/C8H7BrF2IN/c1-4-2-5(3-9)13-8(12)6(4)7(10)11/h2,7H,3H2,1H3
• InChI Key： LPVUVFIXDAGPDS-UHFFFAOYSA-N
• SMILES： IC1=C(C(F)F)C(C)=CC(CBr)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• XLogP3: 3.1
• Topological Polar Surface Area: 12.9

Additional information on 6-(Bromomethyl)-3-(difluoromethyl)-2-iodo-4-methylpyridine

Comprehensive Overview of 6-(Bromomethyl)-3-(difluoromethyl)-2-iodo-4-methylpyridine (CAS No. 1805092-69-6)

6-(Bromomethyl)-3-(difluoromethyl)-2-iodo-4-methylpyridine (CAS No. 1805092-69-6) is a highly specialized halogenated pyridine derivative that has garnered significant attention in the fields of pharmaceutical intermediates and agrochemical research. This compound, characterized by its unique bromomethyl, difluoromethyl, and iodo functional groups, serves as a critical building block in the synthesis of complex molecules. Its molecular structure, C8H7BrF2IN, offers versatile reactivity, making it a valuable asset for cross-coupling reactions and heterocyclic chemistry.

In recent years, the demand for fluorinated compounds like 6-(Bromomethyl)-3-(difluoromethyl)-2-iodo-4-methylpyridine has surged due to their applications in drug discovery and material science. Researchers are particularly interested in its potential to enhance bioavailability and metabolic stability in active pharmaceutical ingredients (APIs). The compound's difluoromethyl group is a key feature, as fluorination is a trending strategy to optimize drug candidates, aligning with the industry's focus on precision medicine and targeted therapies.

From an SEO perspective, queries such as "halogenated pyridine uses," "difluoromethyl compounds in drug design," and "CAS 1805092-69-6 supplier" reflect growing interest in this niche chemical. The compound's role in Suzuki-Miyaura coupling and palladium-catalyzed reactions is another hot topic, as these methodologies dominate modern organic synthesis. Additionally, its relevance to crop protection chemicals ties into broader discussions about sustainable agriculture and green chemistry.

The synthesis of 6-(Bromomethyl)-3-(difluoromethyl)-2-iodo-4-methylpyridine typically involves multi-step halogenation and functional group interconversion processes. Its bromomethyl moiety allows for further derivatization, enabling the creation of bioconjugates or polymeric materials. This adaptability makes it a favorite among chemists exploring high-throughput screening libraries or structure-activity relationship (SAR) studies.

Environmental and regulatory compliance are also critical considerations for users of this compound. While it is not classified as a hazardous substance, proper handling protocols for halogenated reagents are essential to ensure safety. The compound's stability under ambient conditions and compatibility with common organic solvents further enhance its practicality in lab settings.

In summary, 6-(Bromomethyl)-3-(difluoromethyl)-2-iodo-4-methylpyridine (CAS No. 1805092-69-6) exemplifies the intersection of innovation and utility in modern chemistry. Its applications span life sciences, materials engineering, and beyond, driven by the evolving needs of R&D and industrial sectors. As scientific inquiries continue to explore its potential, this compound remains a cornerstone for advancements in molecular design and functional materials.